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Compound of Interest

Compound Name: Miv 150

Cat. No.: B1677211

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. Miv 150, a non-nucleoside reverse transcriptase inhibitor (NNRT]I), requires careful
management throughout its lifecycle, from use in experiments to its final disposal. While a
specific Safety Data Sheet (SDS) with detailed disposal procedures for Miv 150 is not publicly
available, this guide provides a comprehensive framework for its proper disposal based on its
chemical properties and general best practices for laboratory chemical waste management.

Chemical and Physical Properties of Miv 150

Understanding the properties of Miv 150 is the first step toward safe handling and disposal.
The following table summarizes key data for this compound.

Property Value

Molecular Formula C19H17FN403[1]

Molecular Weight 368.36 g/mol [1]

Appearance Powder[1]

Solubility Soluble in DMSO and DMF.[2]

Powder: -20°C for 3 years; In solvent: -80°C for
Storage
1 year.[1]
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Standard Operating Procedure for Miv 150 Disposal

The following protocol outlines the recommended steps for the safe disposal of Miv 150 waste,
including pure compound, contaminated solutions, and labware.

l. Waste Segregation and Collection

o Designated Waste Container: Establish a dedicated, properly labeled hazardous waste
container for all Miv 150 waste. The container should be made of a compatible material,
such as high-density polyethylene (HDPE), and have a secure, leak-proof lid.

¢ Waste Streams:

o Solid Waste: Collect unused or expired Miv 150 powder, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and any contaminated lab supplies (e.g.,
weigh boats, spatulas) in the designated solid waste container.

o Liquid Waste: Collect all solutions containing Miv 150 in a dedicated liquid hazardous
waste container. This includes reaction mixtures, supernatants, and solvent rinses. Do not
mix with other incompatible waste streams.

o Sharps Waste: Any sharps contaminated with Miv 150, such as needles or broken glass,
must be disposed of in a designated sharps container.

Il. Labeling and Storage

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Miv 150," and the approximate concentration and quantity of the
waste. Include the date when the waste was first added to the container.

o Storage: Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory. The SAA should be in a secondary containment bin to prevent spills and away
from general laboratory traffic. Ensure the storage area is cool, dry, and well-ventilated.

lll. Disposal Arrangement

o Contact Environmental Health and Safety (EHS): Once the waste container is full or has
reached the accumulation time limit set by your institution (typically 90 or 180 days), contact
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your institution's EHS department to arrange for pickup and disposal.

o Documentation: Complete all necessary waste disposal forms as required by your institution,
providing accurate information about the waste composition.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Miv 150 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. targetmol.com [targetmol.com]
e 2. caymanchem.com [caymanchem.com]

« To cite this document: BenchChem. [Navigating the Safe Disposal of Miv 150: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677211#miv-150-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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